N-(3,5-dimethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide
• InChI: InChI=1S/C18H17N3OS2/c1-12-8-13(2)10-15(9-12)19-16(22)11-23-18-20-17(21-24-18)14-6-4-3-5-7-14/h3-10H,11H2,1-2H3,(H,19,22)
• InChI Key: IAUZXTVFBWNCNM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CSC2=NC(=NS2)C3=CC=CC=C3)C
• Molecular Formula: C18H17N3OS2
• Molecular Weight: 355.5 g/mol

Description

N-(3,5-dimethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide, also known as DMPTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas, including medicine and agriculture. DMPTA is a thiadiazole derivative that possesses a unique molecular structure, making it an attractive candidate for further investigation.

Mechanism of Action

The exact mechanism of action of N-(3,5-dimethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide is not fully understood, but it is believed to act through multiple pathways. In cancer cells, N-(3,5-dimethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide has been shown to induce apoptosis by activating the caspase cascade and inhibiting the PI3K/Akt signaling pathway. In plants, N-(3,5-dimethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide is believed to enhance plant growth and stress tolerance by regulating the expression of genes involved in plant metabolism and stress response.
Biochemical and Physiological Effects:
N-(3,5-dimethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide has been shown to have various biochemical and physiological effects, depending on the application. In cancer cells, N-(3,5-dimethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. In plants, N-(3,5-dimethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide has been shown to enhance plant growth and development, increase chlorophyll content, and improve stress tolerance.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide has several advantages as a research tool, including its unique molecular structure, high purity, and low toxicity. However, N-(3,5-dimethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide also has some limitations, including its relatively high cost and limited availability. Additionally, the exact mechanism of action of N-(3,5-dimethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide is not fully understood, which may limit its potential applications.

Future Directions

There are several potential future directions for research on N-(3,5-dimethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide. In medicine, further studies are needed to elucidate the exact mechanism of action of N-(3,5-dimethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide and to investigate its potential use as an anticancer and antidiabetic agent. In agriculture, further studies are needed to investigate the potential use of N-(3,5-dimethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide as a plant growth regulator and to optimize its application methods. Additionally, further studies are needed to investigate the potential use of N-(3,5-dimethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide in other fields, such as materials science and environmental remediation.

Synthesis Methods

N-(3,5-dimethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide can be synthesized through the reaction of 3-phenyl-1,2,4-thiadiazole-5-thiol with N-(3,5-dimethylphenyl)glycine ethyl ester in the presence of a catalyst. The reaction proceeds through the formation of an intermediate, which is then converted into N-(3,5-dimethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide through a series of chemical reactions. The synthesis of N-(3,5-dimethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide has been optimized to achieve high yields and purity.

Scientific Research Applications

N-(3,5-dimethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide has been studied extensively for its potential applications in various fields. In medicine, N-(3,5-dimethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide has shown promising results as an anticancer agent, with studies demonstrating its ability to inhibit the growth of cancer cells by inducing apoptosis. N-(3,5-dimethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide has also been investigated for its potential use as an antidiabetic agent, with studies showing its ability to lower blood glucose levels in animal models.
In agriculture, N-(3,5-dimethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide has been studied for its potential use as a plant growth regulator. Studies have shown that N-(3,5-dimethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide can enhance plant growth and development by increasing the activity of certain enzymes involved in plant metabolism. N-(3,5-dimethylphenyl)-2-[(3-phenyl-1,2,4-thiadiazol-5-yl)sulfanyl]acetamide has also been shown to improve the tolerance of plants to various abiotic stresses, such as drought and salinity.